Cas no 18243-41-9 ((Bromomethyl)trimethylsilane)

• Product Name: (Bromomethyl)trimethylsilane
• CAS No: 18243-41-9
• MF: C₄H₁₁BrSi
• MW: 167.119641542435
• MDL: MFCD00000167
• CID: 50986
• PubChem ID: 87564779
• Update Time: 2025-06-07

(Bromomethyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (Bromomethyl)trimethylsilane
• bromomethyl(trimethyl)silane
• (Trimethylsilyl)methyl Bromide
• Brommethyl-trimethyl-silan
• Bromomethyltrimethylsilane
• Silane, (bromomethyl)trimethyl-
• (bromomethyl)(trimethyl)silane
• PubChem13669
• Silane,(bromomethyl)trimethyl-
• EMOLECULES 485537
• (Bromomethyl)trimethylsilane, 97%
• VZ20187
• FCH1115197
• BC003787
• TR
• DTXSID3066344
• ACAUYCZBWABOLI-UHFFFAOYSA-N
• AKOS015833849
• CS-0196909
• LS-13018
• 18243-41-9
• SCHEMBL1224449
• AMY42229
• S02925
• D88871
• MFCD00000167
• FT-0604871
• B1892
• NS00120019
• DB-044461
• DTXCID5035797
• 605-967-8

• MDL： MFCD00000167
• Inchi： 1S/C4H11BrSi/c1-6(2,3)4-5/h4H2,1-3H3
• InChI Key： ACAUYCZBWABOLI-UHFFFAOYSA-N
• SMILES： BrC[Si](C)(C)C

Computed Properties

• Exact Mass: 165.98100
• Monoisotopic Mass: 165.981339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 37.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.17 g/mL at 25 °C(lit.)
• Boiling Point: 117°C(lit.)
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: n20/D 1.444(lit.)
• PSA: 0.00000
• LogP: 2.67700
• Solubility: Uncertain

(Bromomethyl)trimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Risk Phrases：R11; R34
• Packing Group：II
• Safety Term：3.1
• HazardClass：3.1
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts
• Other Chemical Reagents Organic Metal Reagents

Additional information on (Bromomethyl)trimethylsilane

The Applications and Significance of (Bromomethyl)trimethylsilane (CAS No. 18243-41-9) in Modern Chemical Research

{(Bromomethyl)trimethylsilane}, with the chemical formula (CH₃)��SiCH₂Br, is a highly versatile organosilicon compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. Its unique structure, featuring a bromomethyl group attached to a trimethylsilyl moiety, makes it an invaluable reagent for a wide range of chemical transformations. This compound is particularly noteworthy for its role in the synthesis of complex molecules, including those relevant to modern pharmaceuticals and materials science.

The CAS No. 18243-41-9 of (Bromomethyl)trimethylsilane provides a standardized identifier that ensures consistency and accuracy in scientific literature and industrial applications. This numbering system is crucial for researchers to locate, reference, and verify the properties of chemical substances. The compound's molecular structure, characterized by a highly reactive bromomethyl group, allows it to participate in various nucleophilic substitution reactions, making it a cornerstone in synthetic organic chemistry.

One of the most prominent applications of (Bromomethyl)trimethylsilane is in the synthesis of biologically active compounds. Its ability to introduce bromomethyl functionality into organic molecules has been leveraged in the development of novel pharmaceuticals. For instance, recent studies have demonstrated its utility in constructing heterocyclic frameworks, which are prevalent in many drugs used to treat various diseases. The reactivity of the bromomethyl group facilitates the formation of carbon-carbon bonds, enabling the creation of complex scaffolds that mimic natural products and drug-like molecules.

In addition to its pharmaceutical applications, (Bromomethyl)trimethylsilane has found utility in materials science. Researchers have utilized this compound to modify surfaces and polymers, enhancing their adhesion properties and functionalization capabilities. The trimethylsilyl group provides stability to the molecule while the bromomethyl group remains highly reactive, allowing for controlled modifications. This dual functionality has been explored in the development of advanced coatings and nanomaterials, where precise molecular architecture is crucial.

Recent advancements in synthetic methodologies have further highlighted the importance of (Bromomethyl)trimethylsilane. For example, transition-metal-catalyzed cross-coupling reactions have been optimized using this reagent to achieve high yields and selectivity in constructing complex organic molecules. These reactions are fundamental in drug discovery pipelines, as they enable the efficient assembly of drug candidates from simpler precursors. The ability to perform such transformations under mild conditions has made (Bromomethyl)trimethylsilane an indispensable tool in modern synthetic laboratories.

The compound's reactivity also extends to its use as a protecting group in organic synthesis. In some cases, the trimethylsilyl group can be selectively removed under specific conditions, allowing for late-stage functionalization without affecting other parts of the molecule. This feature is particularly valuable in multi-step syntheses where orthogonal reaction conditions are required. The strategic use of (Bromomethyl)trimethylsilane as a protecting group has streamlined synthetic routes and improved overall efficiencies.

From a mechanistic standpoint, understanding the behavior of (Bromomethyl)trimethylsilane is crucial for optimizing its use in various reactions. Computational studies have provided insights into its reaction pathways, helping chemists predict outcomes and design experiments more effectively. These studies have also revealed new ways to control selectivity and minimize side reactions, further enhancing its utility as a synthetic building block.

The safety profile of (Bromomethyl)trimethylsilane is another important consideration for researchers who employ it in their work. While it is not classified as a hazardous material under standard conditions, proper handling procedures must be followed to ensure safe usage. Storage at low temperatures and away from moisture are recommended practices to maintain its stability and prevent unwanted side reactions.

In conclusion, (Bromomethyl)trimethysilane (CAS No. 18243-41-9) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical development, and materials science. Its unique structure and reactivity make it an essential tool for chemists seeking to construct complex molecules with precision and efficiency. As research continues to evolve, new applications and methodologies will undoubtedly emerge, further solidifying its importance in modern chemical research.